Cas no 29319-57-1 (Phosphoric acid,isooctyl diphenyl ester)

• Product Name: Phosphoric acid,isooctyl diphenyl ester
• CAS No: 29319-57-1
• MF: C₂₀H₂₇O₄P
• MW: 362.399747133255
• CID: 258589
• PubChem ID: 121811
• Update Time: 2025-04-19

Phosphoric acid,isooctyl diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,isooctyl diphenyl ester
• 6-methylheptyl diphenyl phosphate
• Isooctyl diphenyl phosphate
• Phosphoric acid, isooctyl diphenyl ester
• SCHEMBL574191
• UNII-QQF8H4W73U
• DTXSID7067455
• QQF8H4W73U
• phosphoric acid 6-methyl-heptyl ester diphenyl ester
• NS00021996
• EINECS 249-556-8
• Phosphoric acid, 6-methylheptyl diphenyl ester
• 29319-57-1
• 95813-09-5

• Inchi： 1S/C20H27O4P/c1-18(2)12-6-5-11-17-22-25(21,23-19-13-7-3-8-14-19)24-20-15-9-4-10-16-20/h3-4,7-10,13-16,18H,5-6,11-12,17H2,1-2H3
• InChI Key： RCRYBQKHEDNBDN-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OCCCCCC(C)C

Computed Properties

• Exact Mass: 362.16481
• Monoisotopic Mass: 362.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 421.2°Cat760mmHg
• Flash Point: 222°C
• Refractive Index: 1.522
• PSA: 44.76